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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of rubidium nitrate (RbNO₃). The information is presented to support research,

development, and application activities where this inorganic salt is utilized.

Physical Properties
Rubidium nitrate is a white, hygroscopic crystalline solid.[1][2] It is an inorganic salt composed

of a rubidium cation (Rb⁺) and a nitrate anion (NO₃⁻). Key physical data are summarized in

Table 1 for ease of reference.

Table 1: Physical Properties of Rubidium Nitrate
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Property Value

Molecular Formula RbNO₃

Molar Mass 147.473 g/mol [1]

Appearance White hygroscopic solid[1][2]

Density 3.11 g/cm³[1][2]

Melting Point 310 °C (590 °F; 583 K) (decomposes)[1][2]

Boiling Point Decomposes[1]

Refractive Index (n_D) 1.524

Crystal Structure Trigonal[3]

Space Group P3₁[2]

Lattice Constants a = 10.474 Å, c = 7.443 Å[2][3]

Solubility
Rubidium nitrate is highly soluble in water and its solubility increases with temperature. It is

only very slightly soluble in acetone.[1][2]

Table 2: Solubility of Rubidium Nitrate in Water
Temperature Solubility ( g/100 mL)

16 °C (60.8 °F) 44.28[1][2]

25 °C (77 °F) 65.0[1][2]

Chemical Properties
Rubidium nitrate is a strong oxidizing agent, a characteristic property of nitrate salts.[4] This

reactivity makes it useful in pyrotechnic formulations.

Table 3: Chemical Properties and Reactivity of Rubidium
Nitrate
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Property Description

Chemical Reactivity
Strong oxidizer. Mixtures with combustible

materials can be flammable.[1][4]

Thermal Decomposition
Decomposes upon heating to form rubidium

nitrite and oxygen gas.[1]

Flame Test
Imparts a mauve or light purple color to a flame.

[1][2]

Aqueous Solution
Dissociates in water to form rubidium (Rb⁺) and

nitrate (NO₃⁻) ions.

Thermal Decomposition
Upon heating, rubidium nitrate, like other alkali metal nitrates (with the exception of lithium

nitrate), undergoes thermal decomposition to yield the corresponding metal nitrite and oxygen.

[1][5]

The balanced chemical equation for this reaction is:

2 RbNO₃(s) → 2 RbNO₂(s) + O₂(g)

2 RbNO₃ (s)
Rubidium Nitrate

Δ (Heat)
(>310 °C)

2 RbNO₂ (s)
Rubidium Nitrite

O₂ (g)
Oxygen

Click to download full resolution via product page

Thermal decomposition pathway of rubidium nitrate.

Ionic Dissociation in Water
When dissolved in water, rubidium nitrate, being a salt of a strong acid (nitric acid) and a

strong base (rubidium hydroxide), fully dissociates into its constituent ions.
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Reactants

Products in Aqueous Solution

RbNO₃ (s)

Rb⁺ (aq)

Dissociation

NO₃⁻ (aq)
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Start

1. Reactants
Rubidium Carbonate (Rb₂CO₃)

Nitric Acid (HNO₃)

2. Neutralization Reaction
Slow addition with stirring

3. Concentration
Gentle heating to evaporate water

4. Crystallization
Slow cooling of concentrated solution

5. Separation
Collect crystals via filtration

6. Drying
Remove residual moisture

Final Product
Pure Rubidium Nitrate (RbNO₃)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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